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Compound of Interest

Compound Name: 2-Nitrobenzene-1,3,5-triol

Cat. No.: B031105

Essential Safety and Handling Guide for 2-
Nitrobenzene-1,3,5-triol

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, operational procedures, and disposal plans for
handling 2-Nitrobenzene-1,3,5-triol. Adherence to these guidelines is essential for ensuring
personnel safety and minimizing environmental impact. The following information is a synthesis
of safety data for structurally related nitroaromatic and phenolic compounds and represents
best practices for handling a chemical with its potential hazards.

Hazard Identification and Personal Protective
Equipment

2-Nitrobenzene-1,3,5-triol is a nitroaromatic compound and should be handled with care.
While a specific Safety Data Sheet (SDS) is not readily available, related compounds exhibit
hazards including skin, eye, and respiratory irritation.[1][2] Some nitroaromatic compounds are
also toxic if swallowed, inhaled, or in contact with skin, and may cause damage to organs
through prolonged or repeated exposure.[3][4][5] Therefore, a comprehensive approach to
safety, combining engineering controls and appropriate Personal Protective Equipment (PPE),
is mandatory.

A summary of the required Personal Protective Equipment is provided in the table below.
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PPE Category Item Specifications

Must be worn at all times in the
laboratory and conform to EN
166 or OSHA 29 CFR
1910.133 standards.[1]

Eye Protection Safety Goggles

Recommended when there is
Face Protection Face Shield a significant risk of splashing

or dust generation.[1]

Nitrile or butyl rubber gloves
are suitable choices for
protection.[1][6] Always inspect

Hand Protection Chemical-resistant gloves gloves for integrity before each
use and change them
immediately upon

contamination.

A flame-resistant lab coat
Body Protection Laboratory Coat should be worn and kept fully
buttoned.[1]

Use a NIOSH/MSHA or

European Standard EN 149
Respiratory Protection Dust mask or respirator approved respirator if dust

formation is likely or if working

outside of a fume hood.[1]

Experimental Protocols: Handling and Disposal

A systematic approach is crucial when working with 2-Nitrobenzene-1,3,5-triol.
1. Preparation and Engineering Controls:

» All handling of 2-Nitrobenzene-1,3,5-triol powder should occur within a certified chemical
fume hood to minimize inhalation exposure.[1]

o Ensure that an eyewash station and a safety shower are readily accessible.[1]
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. Weighing and Transfer:
Conduct all weighing and transfer operations within a fume hood to contain any dust.
Avoid the formation of dust during handling.
. During the Experiment:
Keep all containers with 2-Nitrobenzene-1,3,5-triol clearly labeled.
Avoid contact with skin and eyes.[2]
Do not eat, drink, or smoke in the laboratory.
Wash hands thoroughly after handling the chemical, even if gloves were worn.[2]
. Storage:
Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]
Store away from incompatible materials such as strong oxidizing agents.[4]
. Spill Management Protocol:
Evacuate: Evacuate personnel from the immediate spill area.

Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within
it.

Don PPE: Put on the appropriate PPE, including respiratory protection.

Contain the Spill: For a solid spill, carefully sweep up the material and place it into a labeled,
sealed container for hazardous waste. Avoid actions that could generate dust.

. Disposal Plan:

Dispose of 2-Nitrobenzene-1,3,5-triol and any contaminated materials as hazardous waste.
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o All waste must be disposed of in accordance with local, regional, and national regulations.
Do not empty into drains.[7]

e Use a licensed professional waste disposal service to dispose of this material.

Workflow for Handling 2-Nitrobenzene-1,3,5-triol
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Caption: Workflow for the safe handling and disposal of 2-Nitrobenzene-1,3,5-triol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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